2,9-bis(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• IUPAC Name: 2,9-bis(4-ethoxyphenyl)-8-oxo-7H-purine-6-carboxamide
• InChI: InChI=1S/C22H21N5O4/c1-3-30-15-9-5-13(6-10-15)20-24-17(19(23)28)18-21(26-20)27(22(29)25-18)14-7-11-16(12-8-14)31-4-2/h5-12H,3-4H2,1-2H3,(H2,23,28)(H,25,29)
• InChI Key: NAKMBBSVQVASEN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NC(=C3C(=N2)N(C(=O)N3)C4=CC=C(C=C4)OCC)C(=O)N
• Molecular Formula: C22H21N5O4
• Molecular Weight: 419.4 g/mol

Description

2,9-bis(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide, also known as BEEC, is a synthetic compound that belongs to the class of purine analogues. It has gained significant attention in the field of scientific research due to its potential applications in various areas, including cancer treatment, antiviral therapy, and neuroscience.

Scientific Research Applications

Intramolecular Hydrogen Bonding and Structural Investigation

Research into oxamide derivatives, closely related to the compound , highlights the role of intramolecular hydrogen bonding in stabilizing these molecules. Such studies are crucial for understanding the molecular behavior and potential applications of similar compounds in designing novel materials and drugs. The structural investigation of symmetric and non-symmetric oxamides, including their synthesis and NMR spectroscopy analysis, underscores the importance of these interactions in influencing molecular conformation and properties (Martínez-Martínez et al., 1998).

Antiviral Research

A notable application of related purine derivatives is in the development of antiviral reagents. For instance, certain purine bis(2,2,2-trifluoroethyl) esters have been synthesized and evaluated for their antihepatitis B virus (HBV) activity, demonstrating considerable effectiveness. Such studies contribute to the ongoing search for new antiviral agents, particularly in treating HBV infections, showcasing the potential medical applications of this class of compounds (Sekiya et al., 2002).

Material Science and Polymer Chemistry

The synthesis of new aromatic polyamides from compounds similar to "2,9-bis(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide" has vast implications in material science. These polymers' solubility, thermal stability, and film-forming ability make them suitable for various applications, from electronics to coatings. For example, aromatic polyamides derived from diphenylfluorene-based derivatives exhibit outstanding thermal stability and solubility in organic solvents, highlighting their utility in creating robust and versatile materials (Hsiao et al., 1999).

Environmental Science and Bioremediation

Compounds structurally related to "this compound" also find application in environmental science, particularly in bioremediation. For instance, the role of laccase from Fusarium incarnatum in degrading bisphenol A, a persistent environmental pollutant, has been studied. This research underscores the potential for using similar compounds in developing strategies for mitigating environmental pollutants, contributing to cleaner and safer ecosystems (Chhaya & Gupte, 2013).